N-(4-anilinophenyl)-N'-(1,3-benzodioxol-5-ylmethyl)thiourea

• IUPAC Name: 1-(4-anilinophenyl)-3-(1,3-benzodioxol-5-ylmethyl)thiourea
• InChI: InChI=1S/C21H19N3O2S/c27-21(22-13-15-6-11-19-20(12-15)26-14-25-19)24-18-9-7-17(8-10-18)23-16-4-2-1-3-5-16/h1-12,23H,13-14H2,(H2,22,24,27)
• InChI Key: DXYZRMJFKRTOQH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=S)NC3=CC=C(C=C3)NC4=CC=CC=C4
• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol

Description

N-(4-anilinophenyl)-N'-(1,3-benzodioxol-5-ylmethyl)thiourea is a useful research compound. Its molecular formula is C21H19N3O2S and its molecular weight is 377.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 377.11979803 g/mol and the complexity rating of the compound is 478. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Corrosion Inhibition

Thiourea derivatives have been studied for their corrosion inhibition properties. For example, one study demonstrated that certain thiophene Schiff bases, similar in function to thioureas, exhibit efficient corrosion inhibition on mild steel in acidic environments. These compounds adhere to the metal surface, forming a protective layer that prevents corrosion, and their effectiveness increases with concentration (Daoud et al., 2014).

Anticancer Activity

Some thiourea derivatives have been identified for their potent anticancer activities. A notable example includes compounds that have shown strong anticancer activity in several assays and cell lines, and are considered for clinical trials potentially for the treatment of kidney cancer (Nammalwar et al., 2010).

Anion Binding and Sensing

Thioureas are recognized for their anion binding capabilities, making them suitable for developing anion receptors and sensors. Enhanced anion binding has been reported for N-anilinothioureas, suggesting their superiority to classical N-alkyl(aryl)thioureas in sensing applications. These findings indicate their potential in designing more efficient anion receptors and organocatalysts (Li et al., 2008).

Conductive Materials

Research into thiourea derivatives has extended into the development of conductive materials. A study on a star-shaped thiourea derivative explored its potential as a conductive thin film, highlighting the significant contribution of electronic delocalization in such organic molecules (Khairul et al., 2015).

Antibacterial and Antifungal Agents

Thiourea derivatives incorporating various moieties have been synthesized and evaluated for their antibacterial and antifungal activities. These compounds represent a promising class of broad-spectrum agents against microbial infections, with some derivatives showing significant activity (Abbas et al., 2013).